Cas no 1187928-23-9 (methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride)

• Product Name: methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride
• CAS No: 1187928-23-9
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD09878907
• CID: 1036237
• PubChem ID: 67337370
• Update Time: 2025-05-19

methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl indoline-3-carboxylate hydrochloride
• methyl 2,3-dihydro-1H-indole-3-carboxylate,hydrochloride
• 2,3-Dihydro-1H-indole-3-carboxylic acid methyl ester hydrochloride
• methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride
• 1187928-23-9
• MFCD09878907
• Methylindoline-3-carboxylatehydrochloride
• Methyl 2,3-dihydro-1H-indole-3-carboxylate--hydrogen chloride (1/1)
• SB31193
• AKOS016000742
• CS-0341088
• DTXSID70736849
• G37451
• EN300-174560
• A910788
• methyl 2,3-dihydro-1H-indole-3-carboxylate;hydrochloride
• SCHEMBL2258244

• MDL： MFCD09878907
• Inchi： 1S/C10H11NO2.ClH/c1-13-10(12)8-6-11-9-5-3-2-4-7(8)9;/h2-5,8,11H,6H2,1H3;1H
• InChI Key： XFCKOZFVPUTOHP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C2C=CC=CC=2NC1)=O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride

Methyl 2,3-dihydro-1H-indole-3-carboxylate Hydrochloride (CAS 1187928-23-9): A Comprehensive Overview

Methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride (CAS 1187928-23-9) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This hydrochloride salt derivative of methyl indoline-3-carboxylate has garnered attention due to its unique structural properties and versatile applications. In this article, we delve into the compound's characteristics, synthesis methods, applications, and current market trends, while addressing frequently asked questions by researchers and industry professionals.

The molecular structure of methyl 2,3-dihydro-1H-indole-3-carboxylate HCl features an indoline core with an ester functional group at the 3-position, making it particularly valuable for medicinal chemistry applications. Its hydrochloride salt form enhances stability and solubility, crucial factors for biological studies. Recent literature highlights its role as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular systems.

From a synthetic chemistry perspective, CAS 1187928-23-9 offers multiple advantages. The compound serves as an excellent building block for constructing more complex heterocyclic systems. Researchers have developed efficient synthetic routes to produce methyl indoline-3-carboxylate hydrochloride with high purity and yield, making it commercially viable for large-scale applications. Current trends show increasing demand for this compound in academic research and drug discovery programs.

The pharmaceutical applications of 2,3-dihydro-1H-indole-3-carboxylic acid methyl ester hydrochloride are particularly noteworthy. Its structural motif appears in several drug candidates undergoing clinical trials, especially those targeting serotonin and dopamine receptors. The compound's versatility allows for various chemical modifications, enabling medicinal chemists to explore diverse structure-activity relationships. Recent publications have highlighted its potential in developing novel therapies for neurological disorders.

Quality control and analytical characterization of methyl 2,3-dihydro-1H-indole-3-carboxylate HCl are critical aspects for researchers. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These analytical methods ensure that CAS 1187928-23-9 meets the stringent requirements of pharmaceutical research and development.

Market analysis indicates steady growth in demand for indoline-3-carboxylate derivatives, with methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride being one of the most sought-after intermediates. The compound's commercial availability from multiple suppliers has increased in recent years, reflecting its growing importance in chemical synthesis. Pricing trends show stability, making it an economically viable option for both academic and industrial laboratories.

Storage and handling recommendations for methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride follow standard laboratory protocols for organic salts. The compound typically requires protection from moisture and should be stored in cool, dry conditions. These precautions help maintain the stability of CAS 1187928-23-9 over extended periods, ensuring consistent performance in experimental applications.

Future research directions for 2,3-dihydro-1H-indole carboxylate derivatives appear promising. Scientists are exploring novel synthetic methodologies to create analogs of methyl indoline-3-carboxylate HCl with enhanced biological activity. The compound's scaffold continues to inspire drug discovery efforts, particularly in central nervous system therapeutics. Emerging technologies in computational chemistry and AI-assisted drug design are being applied to optimize derivatives of this valuable intermediate.

Environmental and regulatory considerations for methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride are consistent with standard laboratory chemicals. Proper disposal methods and safety protocols should be followed when working with CAS 1187928-23-9. The compound's favorable safety profile contributes to its widespread use in research settings without significant regulatory restrictions.

In conclusion, methyl 2,3-dihydro-1H-indole-3-carboxylate hydrochloride (CAS 1187928-23-9) represents an important tool for modern chemical research. Its unique structural features, synthetic versatility, and pharmaceutical potential make it a valuable asset in drug discovery and development. As research continues to uncover new applications for indoline carboxylate derivatives, this compound is poised to maintain its relevance in scientific innovation.